Cas no 1261467-63-3 (Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate)

Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates both a fluorine atom and a trifluoromethylphenyl group, which may enhance metabolic stability and bioavailability. The ester functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The presence of fluorine atoms can improve lipophilicity and binding affinity in target molecules. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. High purity and well-characterized synthesis routes ensure reproducibility for research and industrial applications.

Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate structure

1261467-63-3 structure

Product Name:Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate

CAS No:1261467-63-3

MF:C₁₄H₉F₄NO₂

MW:299.22037768364

CID:4923811

Update Time:2025-06-08

Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate
- Inchi： 1S/C14H9F4NO2/c1-21-13(20)10-6-12(19-7-11(10)15)8-2-4-9(5-3-8)14(16,17)18/h2-7H,1H3
- InChI Key： ZUPDDJFMTZXEJO-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=C(C(=O)OC)C(=CN=1)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 367
XLogP3: 3.4
Topological Polar Surface Area: 39.2

Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023028085-250mg	Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate	1261467-63-3	97%	250mg	$727.60	2023-09-03
Alichem	A023028085-500mg	Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate	1261467-63-3	97%	500mg	$1048.60	2023-09-03
Alichem	A023028085-1g	Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate	1261467-63-3	97%	1g	$1646.40	2023-09-03